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Compound of Interest

Compound Name: 8-Hydroxyodoroside A

Cat. No.: B15592412 Get Quote

An independent verification of the published results for 8-Hydroxyodoroside A is currently

hampered by the limited availability of specific, publicly accessible primary research data. While

this cardiac glycoside, isolated from Nerium oleander, is commercially available and noted for

its potential antitumor, antiviral, and anti-inflammatory activities, detailed peer-reviewed studies

providing quantitative data and comprehensive experimental protocols remain elusive in broad

scientific databases.

8-Hydroxyodoroside A is a steroidal compound with the chemical formula C30H46O8 and a

molecular weight of 534.7 g/mol . Its CAS number is 176519-75-8. Despite its availability from

chemical suppliers and general descriptions of its biological potential, a thorough comparative

analysis as requested cannot be completed without access to the foundational scientific

literature.

Our extensive search for the original isolation and characterization studies, as well as any

subsequent independent verification of its biological effects, did not yield specific publications

with the necessary quantitative data (e.g., IC50 values for cytotoxicity, EC50 values for antiviral

assays, or specific metrics of anti-inflammatory activity).

Challenges in Data Compilation
The primary obstacle in generating a comprehensive comparison guide is the absence of

detailed experimental methodologies and quantitative results in the public domain. To fulfill the

user's request for structured data tables, detailed protocols, and signaling pathway diagrams,

access to the following specific information would be required:
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Original Publication: The primary research article describing the initial isolation, purification,

and structural elucidation of 8-Hydroxyodoroside A.

Quantitative Biological Data: Peer-reviewed studies presenting dose-response curves,

IC50/EC50 values, and statistical analyses for its antitumor, antiviral, and anti-inflammatory

effects.

Experimental Protocols: Detailed descriptions of the cell lines, viral strains, animal models,

and specific assays used to evaluate the compound's activity. This includes methodologies

for cytotoxicity assays (e.g., MTT, XTT), antiviral assays (e.g., plaque reduction, CPE

inhibition), and anti-inflammatory assays (e.g., measurement of nitric oxide, prostaglandins,

or cytokine production).

Mechanism of Action Studies: Research investigating the signaling pathways modulated by

8-Hydroxyodoroside A, which would be essential for creating the requested Graphviz

diagrams.

Without this fundamental information, any attempt to create a comparison guide would be

speculative and would not meet the required standards of scientific objectivity and data-driven

analysis. Researchers and drug development professionals interested in 8-Hydroxyodoroside
A are encouraged to seek out the primary scientific literature that may exist in specialized

journals or less accessible databases. Should such data become available, a comprehensive

and objective comparison guide could be constructed.

To cite this document: BenchChem. [Independent Verification of 8-Hydroxyodoroside A: A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592412#8-hydroxyodoroside-a-independent-
verification-of-published-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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